![molecular formula C8H12N4O2S B1398161 [4-(1H-tetrazol-1-yl)tetrahydro-2H-thiopyran-4-yl]acetic acid CAS No. 1374407-93-8](/img/structure/B1398161.png)
[4-(1H-tetrazol-1-yl)tetrahydro-2H-thiopyran-4-yl]acetic acid
Overview
Description
“[4-(1H-Tetrazol-1-yl)tetrahydro-2H-thiopyran-4-yl]acetic acid” is a chemical compound with the molecular formula C8H12N4O2S . It has diverse applications in scientific research due to its unique structure and properties. It is used in the enzymic synthesis of cefazolin, an antibiotic used for the treatment of bacterial infections .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a tetrazole ring attached to a tetrahydrothiopyran ring via a single bond. The tetrahydrothiopyran ring is further attached to an acetic acid group .Scientific Research Applications
Synthesis and Characterization
- Tetrazoles, including derivatives of 2H-tetrazole-2-acetic acids, have been synthesized for use in metabolic profiling studies and as intermediates in drug development programs (Maxwell & Tran, 2017).
- Compounds like 5-aryl-2H-tetrazole-2-acetic acids have been explored for their superoxide scavenging activity, indicating a potential application in oxidative stress management (Maxwell, Wasdahl, Wolfson, & Stenberg, 1984).
- The rearrangement of 2H-azirine-2-carbonyl azides into derivatives of 2-(1H-tetrazol-1-yl)acetic acid suggests a utility in the synthesis of novel organic compounds (Efimenko et al., 2021).
Medicinal Chemistry Applications
- Derivatives of 1,2,4-triazole, including those containing thiophene and tetrazole motifs, have shown potential in analgesic, neuroleptic, and anti-inflammatory activities (Salionov, 2015).
- Tetrazole-containing derivatives of 4-amino-3-phenylbutanoic acid have been investigated, highlighting the reactivity of tetrazole groups in the development of new therapeutic agents (Putis, Shuvalova, & Ostrovskii, 2008).
Chemical Properties and Reactions
- The study of (tetrazol-5-yl)acetic acid through thermal decomposition and photochemistry provides insights into the stability and reactivity of tetrazole-containing compounds (Pagacz-Kostrzewa, Krupa, & Wierzejewska, 2014).
- Research on the synthesis, crystal structures, and properties of 2-(1H-tetrazol-1-yl) acetic acid complexes with lanthanum salts reveals the utility of tetrazole derivatives in coordination chemistry and material science (Ding et al., 2009).
Future Directions
Mechanism of Action
Target of Action
It’s known that tetrazole derivatives can interact with many enzymes and receptors in organisms via non-covalent interactions .
Mode of Action
It’s known that tetrazoles can form hydrogen bonds with amino acids, which can result in encouraging binding energy .
Biochemical Pathways
Tetrazoles have been associated with a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, antinociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities .
Pharmacokinetics
It’s known that tetrazolate anions are more soluble in lipids than carboxylic acids, which allows medicine molecules to penetrate more easily through cell membranes . This suggests that the compound may have good bioavailability.
Result of Action
Some synthesized compounds with tetrazole showed a significant cytotoxic effect .
properties
IUPAC Name |
2-[4-(tetrazol-1-yl)thian-4-yl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O2S/c13-7(14)5-8(1-3-15-4-2-8)12-6-9-10-11-12/h6H,1-5H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMCSYTSZSNKEEF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1(CC(=O)O)N2C=NN=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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